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Compound of Interest

Compound Name: ML085

Cat. No.: B1210487

For Researchers, Scientists, and Drug Development Professionals

Introduction

MLO085 is a pre-mixed solution of Acrylamide/Bisacrylamide (40% solution, 19:1 ratio) utilized in
the preparation of polyacrylamide gels for electrophoresis.[1] Polyacrylamide gel
electrophoresis (PAGE) is a fundamental technique in life sciences research for the separation
of proteins, nucleic acids, and other macromolecules based on their size and charge. The 19:1
ratio of acrylamide to bis-acrylamide is suitable for separating a wide range of molecular
weights. This document provides a detailed protocol for casting polyacrylamide gels using
MLO08S5 for protein separation via Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis
(SDS-PAGE).

Data Presentation

The following tables provide recipes for preparing resolving and stacking gels of various
percentages using ML085. These formulations are for casting two standard mini-gels
(approximately 10 cm x 8 cm x 0.75 mm).

Table 1: Resolving Gel Formulations using ML085
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Component 8% 10% 12% 15%
MLO85 (40%
Acrylamide/Bis, 2.0 mL 2.5 mL 3.0 mL 3.75 mL
19:1)
1.5 M Tris-HCl,

2.5 mL 2.5mL 2.5 mL 2.5 mL
pH 8.8
10% (w/v) SDS 100 pL 100 pL 100 pL 100 pL
Deionized Water 5.3 mL 4.8 mL 4.3 mL 3.55 mL
10% (w/v)
Ammonium 50 uL 50 uL 50 uL 50 pL
Persulfate (APS)
TEMED 10 L 10 uL 10 uL 10 uL
Total Volume 10 mL 10 mL 10 mL 10 mL

Table 2: Stacking Gel Formulation (5%) using ML085

Component Volume
MLO85 (40% Acrylamide/Bis, 19:1) 0.65 mL
1.0 M Tris-HCI, pH 6.8 1.25mL
10% (w/v) SDS 50 pL
Deionized Water 3.0mL
10% (w/v) Ammonium Persulfate (APS) 25 uL
TEMED 5L
Total Volume 5mL

Experimental Protocols

This protocol outlines the steps for casting a standard mini-gel using ML085.
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Materials:

MLO085 (40% Acrylamide/Bisacrylamide, 19:1)

1.5 M Tris-HCI, pH 8.8

1.0 M Tris-HCI, pH 6.8

e 10% (w/v) Sodium Dodecyl Sulfate (SDS)

e 10% (w/v) Ammonium Persulfate (APS) (prepare fresh)

e N,N,N',N'-Tetramethylethylenediamine (TEMED)

e Deionized Water

 Isopropanol or water-saturated butanol

Gel casting apparatus (plates, spacers, combs, casting stand)

Procedure:

o Assemble the Gel Casting Cassette: Thoroughly clean the glass plates and spacers.
Assemble the casting cassette according to the manufacturer's instructions. Ensure there are
no leaks by adding a small amount of deionized water and checking for drips.

o Prepare the Resolving Gel Solution:

o In a small beaker or conical tube, combine the appropriate volumes of ML085, 1.5 M Tris-
HCI (pH 8.8), 10% SDS, and deionized water as specified in Table 1 for the desired gel
percentage.

o Gently swirl the mixture to ensure homogeneity.

o Immediately before pouring, add the specified volumes of 10% APS and TEMED. Swirl
gently to mix. TEMED and APS are the catalysts for polymerization, so work quickly once
they are added.
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e Pour the Resolving Gel:

o Using a pipette, carefully pour the resolving gel solution into the casting cassette, leaving
sufficient space at the top for the stacking gel (approximately 2 cm).

o To ensure a flat and even surface, gently overlay the resolving gel with a thin layer of
isopropanol or water-saturated butanol. This prevents oxygen from inhibiting
polymerization at the gel surface.

o Allow the gel to polymerize for 30-60 minutes at room temperature. A sharp interface
between the gel and the overlay solution will be visible upon polymerization.

e Prepare the Stacking Gel Solution:

o Once the resolving gel has polymerized, pour off the overlay solution and rinse the top of
the gel with deionized water. Dry the area thoroughly with filter paper.

o In a separate tube, prepare the stacking gel solution as described in Table 2 by combining
MLO085, 1.0 M Tris-HCI (pH 6.8), 10% SDS, and deionized water.

o Immediately before pouring, add the 10% APS and TEMED and mix gently.
e Pour the Stacking Gel and Insert the Comb:
o Pour the stacking gel solution over the polymerized resolving gel until the cassette is full.

o Immediately and carefully insert the comb into the stacking gel, ensuring no air bubbles
are trapped beneath the teeth.

o Allow the stacking gel to polymerize for 20-30 minutes at room temperature.
o Gel Storage:
o Once polymerized, the gel can be used immediately.

o For later use, carefully remove the comb and wrap the gel cassette in plastic wrap with a
small amount of 1X running buffer to prevent drying. Store at 4°C for up to one week.
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Experimental Workflow

The following diagram illustrates the workflow for casting a polyacrylamide gel using ML085.
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Caption: Workflow for casting a polyacrylamide gel with ML085.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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